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Executive Summary

Janthitrems are tremorgenic mycotoxins belonging to the indole-diterpenoid class of alkaloids.
Initially isolated from the fungus Penicillium janthinellum, they are also produced by novel
ryegrass endophytes like Epichloé festucae var. lolii strain AR37, which produces related
compounds known as epoxy-janthitrems.[1][2][3][4][5][6] These toxins are a significant concern
in pastoral agriculture, primarily in regions like New Zealand and Australia, where they are
associated with the neurological syndrome in livestock known as "ryegrass staggers".[7] This
condition is characterized by muscle tremors, ataxia, and incoordination, which can lead to
significant production losses and animal welfare issues.[7][8][9] This technical guide provides a
comprehensive overview of the toxicological profile of janthitrems, detailing their mechanism of
action, summarizing quantitative toxicity data, outlining key experimental protocols, and
illustrating the underlying biological and experimental processes.

Introduction to Janthitrems

Janthitrems are complex indole-diterpenoid alkaloids. The first members of this family,
janthitrems A, B, and C, were identified from Penicillium janthinellum isolates found on ryegrass
pastures where sheep were experiencing staggers.[1][2][3][5] More recently, a group of related
compounds, the epoxy-janthitrems, have been identified in perennial ryegrass infected with the
novel endophyte strain AR37.[4][10] This endophyte was developed to provide insect
resistance without producing the highly potent tremorgen lolitrem B.[4] While epoxy-janthitrems
are significantly less potent than lolitrem B, they can still induce ryegrass staggers, particularly
at high concentrations in pasture.[4][7]
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Chemical Structures and Analogs

Several janthitrem analogs have been identified, with epoxy-janthitrem | being the major
compound produced by AR37 endophytes.[11] The presence of an 11,12-epoxy group is
believed to be important for the tremorgenic activity of these compounds.[12]

Table 1: Key Janthitrem Analogs and Their Sources

. Molecular Weight Primary Fungal
Toxin Name Key Reference(s)
(Da) Source
) Penicillium
Janthitrem A 601 L [11[2][3]1[5]
janthinellum
) Penicillium
Janthitrem B 585 . [11[21[3](5]
janthinellum
Penicillium
Janthitrem C 569 o [1][2][3][5]
janthinellum

| Epoxy-janthitrems | Variable | Epichloé festucae (e.qg., strain AR37) |[4][10] |

Mechanism of Action and Signaling Pathway

The primary neurotoxic effect of janthitrems, like the related lolitrem B, is the inhibition of large-
conductance calcium-activated potassium channels (BK channels).[7][13] These channels are
crucial for regulating neuronal excitability by contributing to the afterhyperpolarization phase of

an action potential.

o BK Channel Function: In a normal physiological state, the influx of Ca2* during an action
potential activates BK channels. The subsequent efflux of K+ hyperpolarizes the cell
membrane, terminating the action potential and preventing excessive neurotransmitter

release.
« Inhibition by Janthitrems: Janthitrems bind to and inhibit these BK channels.

» Pathophysiological Outcome: This inhibition leads to prolonged cellular depolarization and
sustained impulse transmission at the motor endplate.[7] The resulting hyperexcitability of
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motor neurons manifests clinically as the characteristic muscle tremors and ataxia of
ryegrass staggers.[7][13]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.msdvetmanual.com/toxicology/perennial-ryegrass-toxicosis/perennial-ryegrass-toxicosis-in-animals
https://pubmed.ncbi.nlm.nih.gov/18801945/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Presynaptic Neuron Postsynaptic Muscle Cell
Opens Voltage-gated Sustained Causes
2+ Toe Neurotransmitter i i Hyperexcitabilit Muscle Tremors:
Action Potential Cat* channels Caz* Influx Vesicle Neu:;z:g"“e' Receptor Binding (Clinical Sign)
Ve

BK Channel Regulation

\J

Membrane
BK Channel (K* Efflux) - beadsto g Hyperpolarization

(Action Potential Termination)

Janthitrem

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Livestock Grazing on

Endophyte-Infected Ryegrass
(e.g., AR37)

Ingestion of Epoxy-Janthitrems

:

Absorption and Distribution
(Toxins are lipophilic)

:

Inhibition of BK Channels
in Central Nervous System

Exacerbation by Stress
or Exercise

Neuronal Hyperexcitability

Development of Clinical Signs
(Tremors, Ataxia)

Ryegrass Staggers Syndrome

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Pasture Sampling

Field Trial

Prepare Experimental Pastures
(AR37, Standard, Endophyte-Free)

Animal Grazing
(Sheep, Cattle)

Biological Sampling
(Fat, Milk)

Clinical Scoring
(Ryegrass Staggers)

Toxin Extraction
(Plant Matrix)

_aboratory Analys|s

Residue Extraction
(Biological Matrix)

LC-MS Analysis

Quantification of

Janthitrems

Data Interpretation
Y Y

Y

Determine Residue Levels

Correlate Toxin Levels
with Clinical Severity

in Tissues/Milk

'

Risk Assessment

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b1672789?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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